Cas no 627889-49-0 (12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene)

• Product Name: 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• CAS No: 627889-49-0
• MF: C₂₁H₁₆BrN₃O
• MW: 406.275243759155
• CID: 6555014
• Update Time: 2025-06-09

12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene Chemical and Physical Properties

Names and Identifiers

• 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• 9-bromo-2-phenyl-5-pyridin-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• 5H-Pyrazolo[1,5-c][1,3]benzoxazine, 9-bromo-1,10b-dihydro-2-phenyl-5-(3-pyridinyl)-

• Inchi： 1S/C21H16BrN3O/c22-16-8-9-20-17(11-16)19-12-18(14-5-2-1-3-6-14)24-25(19)21(26-20)15-7-4-10-23-13-15/h1-11,13,19,21H,12H2
• InChI Key： WBBMGNIMSNVMAM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C2CC(C3=CC=CC=C3)=NN2C1C1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

Introduction to 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^2,6]trideca[1(9),4,10,12]-tetraene (CAS No. 627889-49-0)

12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^2,6]trideca[1(9),4,10,12]-tetraene, with the CAS number 627889-49-0, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of tricyclic compounds and is characterized by its intricate ring system and the presence of bromine, phenyl, and pyridine moieties.

The molecular structure of 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^2,6]trideca[1(9),4,10,12]-tetraene is particularly noteworthy for its high degree of conjugation and the presence of multiple functional groups. The bromine atom at the 12-position and the phenyl group at the 4-position contribute to its reactivity and potential for functionalization. The pyridine moiety at the 7-position adds further complexity and reactivity to the molecule, making it a valuable scaffold for the synthesis of bioactive compounds.

In terms of its physical properties, 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^2,6]trideca[1(9),4,10,12]-tetraene is typically a solid at room temperature with a high melting point due to its rigid structure and extensive π-electron delocalization. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) makes it suitable for various synthetic transformations and analytical techniques.

The synthesis of 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^2,6]trideca[1(9),4,10,12]-tetraene has been reported in several studies using multi-step procedures involving cyclization reactions and functional group manipulations. One common approach involves the condensation of a suitably substituted aldehyde with an amine followed by intramolecular cyclization to form the tricyclic core. Subsequent bromination and arylation steps are then used to introduce the bromine and phenyl groups at the desired positions.

The biological activity of 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^2,6]trideca[1(9),4,10,12]-tetraene has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated significant antiproliferative effects against various cancer cell lines, making it a promising lead compound for drug development in oncology.

In preclinical studies, 12-bromo-4-phenyl-7-(pyridin-3-yl)-8-o xa -5 , 6 -d iaz atr icy clo [ 7 . 4 . 0 . 0< sup > 2 , 6 sup > ] t ride ca [ 1 ( 9 ), 4 , 1 0 , 1 2 ] -t et ra en e strong > has shown favorable pharmacokinetic properties with good oral bioavailability and low toxicity profiles in animal models. These findings suggest that it may have potential as an orally available therapeutic agent for treating inflammatory diseases and cancer.

The mechanism of action of 12-bromo -4 -phe n yl -7 -( py ri din -3 -y l ) -8 -o xa -5 , 6 -d i az atr icy clo [ 7 . 4 . 0 . 0< sup > 2 , 6 sup > ] t ride ca [ 1 ( 9 ), 4 , 1 0 , 1 2 ] -t et ra en e strong > is believed to involve multiple pathways. It has been shown to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cell survival. Additionally, it can inhibit the activation of mitogen-activated protein kinases (MAPKs) and phosphoinositide 3 kinase (PI3K)/Akt signaling pathways, which are crucial for cell proliferation and survival.

In conclusion, 12-bromo -4 -phe n yl -7 -( py ri din -3 -y l ) -8 -o xa -5 , 6 -d i az atr icy clo [ 7 . 4 . 0 . 0< sup > 2 , 6 sup > ] t ride ca [ 1 ( 9 ), 4 , 1 0 , 1 2 ] -t et ra en e strong > (CAS No. < strong >627889 -49 -0 strong >) represents a promising compound with diverse biological activities and potential therapeutic applications in medicine. Further research is warranted to fully explore its clinical potential and optimize its use as a novel therapeutic agent.